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Compound of Interest

Compound Name: Pentyl valerate

Cat. No.: B1667271

An In-Depth Technical Guide to the Aroma Profile and Odor Description of Pentyl Valerate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the aroma profile, odor description,
and analytical methodologies associated with pentyl valerate. The information is tailored for
researchers, scientists, and professionals in drug development who require a detailed
understanding of this fruity ester's sensory and chemical characteristics.

Aroma Profile and Odor Description

Pentyl valerate, also known as amyl pentanoate, is an organic ester with the chemical formula
C10H2002.[1] It is a colorless liquid recognized for its characteristic fruity aroma and is found
naturally in fruits like apples and bananas.[1] Its pleasant scent has led to its widespread use
as a flavoring agent in food and beverages and as a fragrance ingredient in perfumes and
cosmetics.[1]

The aroma of pentyl valerate is predominantly characterized as fruity, with distinct notes of
apple, pineapple, and banana.[1][2][3][4] More detailed sensory analyses reveal a complex
profile that also includes green, winey, sweet, ethereal, ripe, and tropical nuances.[2][4] The
overall impression is often described as a ripe and heavy fruity apple odor.

Quantitative Data
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The following table summarizes the available quantitative data for pentyl valerate, including its
physicochemical properties and a semi-quantitative aroma profile breakdown.

Parameter Value Reference(s)
Molecular Formula C10H2002 [1114]
Molecular Weight 172.27 g/mol [4]
CAS Number 2173-56-0 [1114]
Appearance Colorl.ess' to almost colorless 1]
clear liquid

Boiling Point 201-203 °C [5]
Flash Point 81°C [6]
Solubility in Water 0.58 g/L @ 25°C [2]
Odor Threshold Data not available [6]
Fruity 97.08% [2]
Apple 72.22% [2]
Pineapple 61.91% [2]
Green 52.07% [2]
Winey 52.03% [2]
Sweet 51.68% [2]
Banana 49.91% [2]
Ethereal 44.83% [2]
Ripe 40.92% [2]
Tropical 40.86% [2]

Experimental Protocols
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Detailed experimental protocols for the sensory and instrumental analysis of pentyl valerate
are not readily available in the public domain. However, the following sections describe robust
methodologies commonly employed for the analysis of fruity esters, which can be adapted for
pentyl valerate.

Instrumental Analysis: Gas Chromatography-
Olfactometry (GC-O)

GC-O is a powerful technique that combines the separation capabilities of gas chromatography
with the sensitivity of the human nose as a detector to identify aroma-active compounds.

Objective: To separate and identify the volatile compounds contributing to the aroma of pentyl
valerate.

Methodology:

o Sample Preparation: A dilute solution of pentyl valerate in a suitable solvent (e.g., ethanol or
dichloromethane) is prepared. For headspace analysis, a sample of pentyl valerate can be
placed in a sealed vial and heated to allow the volatile compounds to partition into the
headspace.

 Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) and
an olfactory detection port (ODP) is used. The column effluent is split between the FID and
the ODP.

o GC Parameters (Example for Fruity Esters):

o Column: A non-polar column (e.g., DB-5, 30 m x 0.25 mm i.d., 0.25 pum film thickness) or a
polar column (e.g., DB-WAX, 30 m x 0.25 mm i.d., 0.25 pm film thickness) can be used.
The choice of column will depend on the desired separation of compounds.

o Carrier Gas: Helium at a constant flow rate (e.g., 1.5 mL/min).
o Oven Temperature Program:

= Initial temperature: 40 °C, hold for 2 minutes.
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» Ramp: Increase to 230 °C at a rate of 5 °C/min.

» Final hold: Hold at 230 °C for 5 minutes.

o Injector Temperature: 250 °C.
o Detector Temperature (FID): 250 °C.

o Olfactory Detection Port: The ODP is supplied with humidified air and maintained at a
temperature (e.g., 200 °C) to prevent condensation of the analytes.

o Data Collection: As the separated compounds elute from the GC column, they are
simultaneously detected by the FID and sniffed by a trained panelist at the ODP. The panelist
records the perceived odor, its intensity, and the retention time.

o Data Analysis: The data from the FID provides a chromatogram showing the peaks of the
separated compounds. The olfactometry data provides a description of the aroma of each
peak. By comparing the retention times, the aroma description can be matched to the
corresponding chemical compound.

Sensory Analysis: Quantitative Descriptive Analysis

(QDA)

QDA is a sensory evaluation method used to identify, describe, and quantify the sensory
attributes of a product.

Objective: To develop a detailed sensory profile of the aroma of pentyl valerate.
Methodology:
e Panelist Selection and Training:

o Select 8-12 panelists based on their sensory acuity, ability to articulate perceptions, and
availability.

o Conduct training sessions to familiarize panelists with the aroma of pentyl valerate and
other reference standards representing fruity, green, sweet, and other relevant aroma
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notes. The panel develops a consensus vocabulary to describe the aroma attributes of
pentyl valerate.

» Attribute Generation: Through a series of sessions, the trained panel identifies and defines
the key aroma attributes of pentyl valerate. These may include terms like "apple,” "banana,"
"pineapple,” "green," "sweet," "ethereal,” and "ripe."

 Intensity Scaling: Panelists are trained to use a line scale (e.g., a 15-cm unstructured line
scale anchored with "low" and "high" at the ends) to rate the intensity of each identified
attribute.

e Sample Evaluation:

o Samples of pentyl valerate are prepared at a standardized concentration in an odorless
solvent or on an inert carrier (e.g., a smelling strip).

o Samples are presented to the panelists in a controlled environment (e.g., individual
sensory booths with controlled temperature and lighting).

o Each panelist independently evaluates the samples and rates the intensity of each
attribute on the provided scale.

o Data Analysis: The intensity ratings from the panelists are collected and statistically
analyzed. Analysis of Variance (ANOVA) can be used to determine if there are significant
differences in the perceived intensity of the attributes. The mean intensity ratings for each
attribute are then used to generate a sensory profile, often visualized as a spider or radar
plot.

Visualizations
Simplified Olfactory Signaling Pathway

The perception of pentyl valerate's aroma begins with its interaction with olfactory receptors in
the nasal cavity, triggering a cascade of intracellular events that lead to a neural signal being
sent to the brain.
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Caption: Simplified diagram of the olfactory signal transduction pathway.

Experimental Workflow for Aroma Analysis

The comprehensive analysis of pentyl valerate's aroma involves a combination of instrumental
and sensory techniques.
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Caption: Experimental workflow for the ar

oma analysis of pentyl valerate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667271?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

